Cas no 2201785-20-6 (tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate
• CAS No: 2201785-20-6
• MF: C₁₀H₁₇BrFNO₂
• MW: 282.149885892868
• CID: 5294780
• Update Time: 2026-03-10

tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-3-fluoro-, 1,1-dimethylethyl ester, (3R)-
• tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate

• Inchi： 1S/C10H17BrFNO2/c1-9(2,3)15-8(14)13-5-4-10(12,6-11)7-13/h4-7H2,1-3H3/t10-/m0/s1
• InChI Key： OUGGBJCLSCFLRW-JTQLQIEISA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@](CBr)(F)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl (3R)-3-(Bromomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS: 2201785-20-6)

The compound tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS: 2201785-20-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of fluorinated pyrrolidine derivatives, which are increasingly recognized for their potential in drug discovery and therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic methodologies, structural characteristics, and emerging applications in pharmaceutical research.

One of the most notable advancements in the synthesis of tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate involves the optimization of stereoselective fluorination techniques. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enantioselective route to this compound, achieving high yields (up to 85%) and excellent enantiomeric excess (>99% ee) through the use of chiral auxiliaries and fluorinating reagents such as Selectfluor. This methodological improvement has significant implications for the scalable production of fluorinated pyrrolidine scaffolds, which are critical in the design of protease inhibitors and other therapeutic agents.

In addition to its synthetic utility, recent research has explored the structural and reactivity profile of this compound. Nuclear magnetic resonance (NMR) and X-ray crystallographic analyses have revealed that the presence of both the bromomethyl and fluorine substituents on the pyrrolidine ring induces unique conformational preferences, which can influence the compound's reactivity in subsequent transformations. For instance, the fluorine atom's electron-withdrawing effect enhances the electrophilicity of the adjacent bromomethyl group, making it a highly reactive site for nucleophilic substitution reactions. This property has been leveraged in the synthesis of novel fluorinated analogs of known drugs, such as kinase inhibitors and G protein-coupled receptor (GPCR) modulators.

The pharmaceutical applications of tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate have also expanded in recent years. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its use as a key intermediate in the synthesis of a new class of fluorinated antiviral agents targeting RNA-dependent RNA polymerases. The incorporation of the fluorinated pyrrolidine moiety was found to enhance the metabolic stability and bioavailability of these compounds, underscoring the importance of this building block in modern drug design. Furthermore, its utility in the development of positron emission tomography (PET) tracers has been investigated, with promising results in preclinical models of neurodegenerative diseases.

Despite these advancements, challenges remain in the handling and storage of tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate due to its sensitivity to moisture and light. Recent efforts have focused on developing stabilized formulations and improved storage conditions to mitigate these issues. Additionally, the environmental impact of brominated intermediates has prompted research into greener synthetic alternatives, such as catalytic bromination methods and the use of biodegradable protecting groups.

In conclusion, tert-butyl (3R)-3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS: 2201785-20-6) continues to be a valuable tool in chemical biology and medicinal chemistry. Its unique structural features and reactivity profile make it indispensable for the synthesis of fluorinated bioactive molecules, while ongoing research is expanding its applications in drug discovery and diagnostic imaging. Future studies are expected to further optimize its synthetic accessibility and explore its potential in emerging therapeutic areas, such as targeted protein degradation and antibody-drug conjugates.